Cas no 2229633-85-4 (tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate
• CAS No: 2229633-85-4
• MF: C₁₄H₂₅F₃N₂O₂
• MW: 310.355714559555
• CID: 5853441
• PubChem ID: 165687024
• Update Time: 2025-07-20

tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate
• 2229633-85-4
• EN300-1874708
• tert-butyl N-[4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexyl]carbamate

• Inchi： 1S/C14H25F3N2O2/c1-13(2,3)21-12(20)19-10-6-4-9(5-7-10)11(8-18)14(15,16)17/h9-11H,4-8,18H2,1-3H3,(H,19,20)
• InChI Key： DCCHJTVWNNGZEG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCC(CC1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 310.18681253g/mol
• Monoisotopic Mass: 310.18681253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate (CAS No. 2229633-85-4)

The compound tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate (CAS No. 2229633-85-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclohexylcarbamate backbone and a trifluoropropan-2-yl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating biological pathways, particularly in drug discovery and development.

One of the key features of tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate is its trifluoromethyl group, which enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry. This attribute aligns with the growing demand for fluorinated compounds in the pharmaceutical industry, as they often exhibit improved pharmacokinetic properties. The compound's CAS No. 2229633-85-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In recent years, the focus on sustainable chemistry and green synthesis has driven interest in compounds like tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate. Researchers are exploring eco-friendly methods to synthesize such molecules, reducing environmental impact while maintaining efficiency. This trend is evident in the rise of search queries related to green fluorination techniques and catalytic amination, which are often associated with this compound.

The versatility of tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate extends to its applications in peptide mimetics and small-molecule inhibitors. Its structural flexibility allows for modifications that can target specific enzymes or receptors, making it a promising candidate for treating various diseases. This aligns with the increasing popularity of precision medicine and targeted therapies, topics frequently discussed in scientific forums and search engines.

Another area of interest is the compound's potential in agrochemical innovation. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their efficacy and reduce environmental persistence. As a result, CAS No. 2229633-85-4 is often referenced in studies exploring next-generation pesticides and herbicides, addressing global challenges like food security and sustainable agriculture.

From a technical standpoint, the synthesis of tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate involves multi-step reactions, including protection-deprotection strategies and stereoselective transformations. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's carbamate and amino functionalities also make it a valuable building block in combinatorial chemistry, a field gaining traction in drug discovery.

In conclusion, tert-butyl N-4-(3-amino-1,1,1-trifluoropropan-2-yl)cyclohexylcarbamate (CAS No. 2229633-85-4) represents a fascinating intersection of chemistry, biology, and environmental science. Its applications span from pharmaceutical development to agrochemical advancements, making it a compound of enduring interest. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.